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Compound of Interest

Compound Name: Benzamide-d5

Cat. No.: B13443710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzamide-d5, a deuterated

analog of Benzamide. The incorporation of five deuterium atoms into the benzoyl ring makes it

a valuable tool in various scientific disciplines, particularly in quantitative bioanalysis, metabolic

studies, and as a synthetic intermediate. This document details its core physicochemical

properties, provides in-depth experimental protocols for its analysis, and illustrates relevant

analytical workflows.

Core Physicochemical Data
The primary distinction between Benzamide-d5 and its non-deuterated counterpart is its

increased molecular weight due to the substitution of hydrogen with deuterium. This mass shift

is fundamental to its application as an internal standard in mass spectrometry-based

quantification. A summary of their key properties is presented below.

Property Benzamide-d5
Benzamide (non-
deuterated)

Molecular Formula C₇H₂D₅NO[1][2] C₇H₇NO[3][4]

Molecular Weight 126.17[1][2] 121.14[3][4]

CAS Number 1235489-47-0[1][2] 55-21-0[3][4]

Appearance White to off-white solid White solid[4]
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Experimental Protocols
Accurate characterization of Benzamide-d5 is critical for its effective use. The following

sections provide detailed methodologies for its analysis using mass spectrometry and nuclear

magnetic resonance spectroscopy.

Isotopic Purity Determination by Mass Spectrometry
(MS)
Mass spectrometry is the definitive technique for quantifying the isotopic purity of deuterated

compounds, confirming the abundance of the desired deuterated species (d5) relative to other

isotopic variants.

Objective: To quantify the relative abundance of each isotopic species of Benzamide-d5 (d0 to

d5).

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a

liquid chromatography (LC) system is recommended for optimal resolution and accuracy[5].

Methodology:

Sample Preparation:

Prepare a stock solution of Benzamide-d5 in a suitable solvent such as acetonitrile or

methanol at a concentration of approximately 1 µg/mL[5].

Perform serial dilutions as necessary to achieve a final concentration appropriate for the

instrument's sensitivity.

Liquid Chromatography (LC) Separation:

Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is typically used[5].

Mobile Phase: Use a gradient elution with Mobile Phase A consisting of water with 0.1%

formic acid and Mobile Phase B consisting of acetonitrile with 0.1% formic acid[5].

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.
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Injection Volume: Inject 1-5 µL of the sample solution.

Mass Spectrometry (MS) Analysis:

Ionization Mode: Use Electrospray Ionization (ESI) in positive ion mode to generate the

protonated molecular ion, [M+H]⁺.

Data Acquisition: Operate in full scan mode over a relevant m/z range (e.g., m/z 100-150)

to detect all isotopic species.

Resolution: A high resolution setting (>10,000) is crucial to distinguish between closely

related isotopic peaks[5].

Data Analysis:

Extract the ion chromatograms (EICs) for the expected m/z values of each isotopic

species (d0 to d5)[5][6].

Integrate the peak areas for each EIC.

Calculate the percentage of each isotopic species by dividing its integrated area by the

total integrated area of all species. The isotopic purity is typically reported as the

percentage of the d5 species[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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